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Compound of Interest

Compound Name: Triacetoxyborohydride

Cat. No.: B8407120

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium triacetoxyborohydride, often abbreviated as STAB, is a versatile and selective
reducing agent widely employed in organic synthesis.[1] Its primary application lies in the
reductive amination of aldehydes and ketones, a crucial transformation in the synthesis of
pharmaceuticals and other complex organic molecules.[2] Unlike harsher reducing agents,
STAB offers mild reaction conditions and high selectivity, minimizing the formation of unwanted
byproducts.[1] However, its utility is coupled with specific hazards, primarily its reactivity with
water, which necessitates stringent safety and handling protocols. This guide provides a
comprehensive overview of the safety precautions, handling procedures, and emergency
responses required for the safe use of sodium triacetoxyborohydride in a laboratory setting.

Physicochemical and Toxicological Properties

A thorough understanding of the physical, chemical, and toxicological properties of a reagent is

fundamental to its safe handling.
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Property

Value

Reference(s)

Chemical Name

Sodium triacetoxyborohydride

[3]

STAB, Sodium
Synonyms ) [4]
triacetoxyhydroborate
CAS Number 56553-60-7 [5]
Molecular Formula CeH10BNaOs [3]
Molecular Weight 211.94 g/mol [3]
White to off-white crystalline
Appearance [6]
powder
Melting Point 116-120 °C (decomposes) [61[7]
Density ~1.43 g/lcm3 [6]
Reacts with water.[6] Soluble
in many organic solvents such
as dichloromethane (DCM),
N tetrahydrofuran (THF), and
Solubility

1,2-dichloroethane (DCE).[8]
Incompatible with methanol
and reacts slowly with ethanol

and isopropanol.[1][4]

Oral LDso (Rat)

500 mg/kg

[4]

Hazard Identification and Classification

Sodium triacetoxyborohydride is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.
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Hazard Classification GHS Category Hazard Statement

) H260: In contact with water
Substances and mixtures
o ) releases flammable gases
which in contact with water, Category 1 ] o
] which may ignite
emit flammable gases

spontaneously
Flammable solids Category 1 H228: Flammable solid
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Serious eye damage/eye H318: Causes serious eye
L Category 1
irritation damage
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 S
Y Irritation
tract irritation)
] o H360: May damage fertility or
Reproductive toxicity Category 1B

the unborn child

NFPA 704 Diamond:

Health (Blue): 3 (Serious)

Flammability (Red): 1 (Slight)

Instability (Yellow): 2 (Moderate)

Special (White): W (Reacts with water)[9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety
when handling sodium triacetoxyborohydride.
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PPE Category Specifications

Chemical safety goggles and a face shield must

Eye Protection
be worn.[6][10]

Chemical-resistant gloves (e.g., nitrile) are
Hand Protection required.[10][11] Always inspect gloves for

integrity before use.

) ] A flame-retardant lab coat, long pants, and
Skin and Body Protection )
closed-toe shoes are essential.[12][13]

All handling of the solid reagent should be
Respiratory Protection performed in a certified chemical fume hood to

avoid inhalation of dust.[12]

Safe Handling and Storage

Adherence to strict protocols for handling and storage is critical to prevent accidents.

Handling

 Inert Atmosphere: Due to its reactivity with moisture, sodium triacetoxyborohydride should
be handled under an inert atmosphere (e.g., nitrogen or argon), especially for prolonged
manipulations.[12]

o Ventilation: All operations must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[14]

« Ignition Sources: Keep the reagent away from heat, sparks, open flames, and other sources
of ignition.[15][16]

» Electrostatic Discharge: Ground and bond containers and receiving equipment to prevent
static discharge.[15]

» Contamination: Avoid all personal contact with the substance.[16] Do not allow the material
to come into contact with water or other incompatible materials.[9]
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Storage

» Conditions: Store in a cool, dry, well-ventilated area.[10][12]
» Containers: Keep containers tightly closed and clearly labeled.[9][16]

e Segregation: Store away from incompatible materials such as acids, strong oxidizing agents,
alcohols, and water.[17] The storage area should be a designated "water-free" zone.[9]

Emergency Procedures
Spill Response

In the event of a spill, immediate and appropriate action is crucial.

Large Spill

Vacate the laboratory Call Emergency Services / EHS
Small Spill (Controllable) Post-Cleanup
Don appropriate PPE |—>| Cover with dry sand, soda ash, or powdered lime }—» Use non-sparking tools to collect material }—» Place in a sealed container for hazardous P I { D the area } e l Report the incident
Immediate Actions Assess the Spill Large Large_Spill
Alert personnel in the area }——{ Evacuate the immediate vicinity urces Is the spil large or small? 4

—
Small Small_Spill

Click to download full resolution via product page

Caption: Workflow for responding to a sodium triacetoxyborohydride spill.

First Aid Measures
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Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[1[15]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[115]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[115]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

[1[15]

Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, dry sand, or other Class D

extinguishing agents.[9]

o Unsuitable Extinguishing Media:DO NOT USE WATER, carbon dioxide, or foam, as this will
result in the release of flammable hydrogen gas.[9][16]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]
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Experimental Protocol: Reductive Amination

This section outlines a general procedure for a one-pot reductive amination, incorporating
necessary safety precautions. This is a representative protocol and may need to be adapted for
specific substrates and scales.

Pre-Reaction Setup

e Hazard Assessment: Conduct a thorough hazard assessment for all reactants, solvents, and
products.

» Equipment Preparation: Ensure all glassware is oven-dried to remove any traces of water.
Assemble the reaction apparatus in a certified chemical fume hood.

 Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).
Maintain a positive pressure of the inert gas throughout the experiment.

Reaction Procedure
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Start: Dry glassware in fume hood

\

Assemble and purge with inert gas
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Add anhydrous solvent (e.g., DCE) via syringe

\
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\

Add amine

\

Stir mixture at room temperature for imine formation

Reduct;;)n Step
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A
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Caption: Experimental workflow for a one-pot reductive amination using STAB.
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o Reactant Addition: To the reaction vessel containing a magnetic stir bar, add the anhydrous
solvent (e.g., 1,2-dichloroethane).[18] Add the aldehyde or ketone (1.0 equivalent) and the
amine (1.0-1.2 equivalents).

e Imine Formation: Stir the mixture at room temperature for 20-60 minutes to allow for the
formation of the imine or iminium ion.

o Addition of STAB: Carefully and portion-wise, add sodium triacetoxyborohydride (1.2-1.5
equivalents) to the reaction mixture. Note: The reaction may be exothermic.

o Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by an
appropriate analytical technique (e.g., TLC or LC-MS).

o Workup: Once the reaction is complete, cautiously quench the reaction by slowly adding a
saturated aqueous solution of sodium bicarbonate or sodium carbonate until gas evolution
ceases. Extract the product with a suitable organic solvent, dry the combined organic layers
over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0ea), filter, and concentrate under
reduced pressure.

 Purification: Purify the crude product by an appropriate method, such as column
chromatography or recrystallization.

Waste Disposal

All waste materials contaminated with sodium triacetoxyborohydride must be treated as
hazardous waste.

¢ Solid Waste: Collect all solid waste, including contaminated paper towels and weighing
paper, in a clearly labeled, sealed container.

¢ Quenching Excess Reagent: Unused or excess sodium triacetoxyborohydride can be
neutralized by slowly and cautiously adding it to a stirred, non-protic solvent like THF,
followed by the very slow addition of a proton source like isopropanol or butanol in a fume
hood. This process generates flammable hydrogen gas and should only be performed by
trained personnel.
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e Liquid Waste: Dispose of organic and aqueous waste streams in appropriately labeled
hazardous waste containers.

Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.[16]

Conclusion

Sodium triacetoxyborohydride is an invaluable reagent in modern organic synthesis. Its
effective and safe use hinges on a comprehensive understanding of its hazards and the diligent
application of appropriate safety protocols. By adhering to the guidelines outlined in this
document, researchers can minimize risks and harness the full potential of this versatile
reducing agent in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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